Cas no 1700820-20-7 (2-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]thiazole)

• Product Name: 2-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]thiazole
• CAS No: 1700820-20-7
• MF: C₁₃H₁₈BN₃O₂S
• MW: 291.176921367645
• CID: 4611657
• Update Time: 2025-05-25

2-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]thiazole Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(thiazol-2-yl)-1h-pyrazole-4-boronic acid pinacol ester
• 2-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]thiazole

• Inchi： 1S/C13H18BN3O2S/c1-9-10(8-17(16-9)11-15-6-7-20-11)14-18-12(2,3)13(4,5)19-14/h6-8H,1-5H3
• InChI Key： ROQNDSXQMZYKKJ-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1C=C(B2OC(C)(C)C(C)(C)O2)C(C)=N1

Additional information on 2-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]thiazole

Introduction to 2-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]thiazole (CAS No. 1700820-20-7)

2-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]thiazole is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1700820-20-7, is characterized by its intricate molecular structure, which includes a pyrazole ring and a thiazole moiety linked together through a central thiazole-sulfur bridge. The presence of a boronic acid derivative in the structure, specifically 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl, makes it a particularly interesting candidate for further investigation in synthetic chemistry and medicinal applications.

The compound's unique structural features have positioned it as a promising intermediate in the synthesis of more complex molecules. The pyrazole ring is known for its versatility in medicinal chemistry due to its ability to interact with biological targets in multiple ways. In particular, the 3-methyl group on the pyrazole ring enhances its pharmacological potential by influencing its electronic properties and binding affinity. The thiazole component contributes additional pharmacophoric features that are commonly found in biologically active compounds, further increasing the compound's appeal for drug discovery efforts.

Recent advancements in the field of boron-containing compounds have highlighted the significance of boronic acids and their derivatives in medicinal chemistry. Boronic acids are known for their ability to form stable complexes with various biological targets, making them valuable tools in the development of new therapeutic agents. The incorporation of a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group into the molecular framework of 2-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]thiazole not only enhances its synthetic utility but also opens up possibilities for novel drug interactions and mechanisms of action.

In the context of current research trends, this compound has been explored for its potential applications in the development of novel pharmaceuticals. The pyrazol-thiazole scaffold is particularly relevant in the search for new therapeutic agents due to its demonstrated efficacy in various pharmacological assays. Studies have shown that compounds containing this motif exhibit promising activities against a range of biological targets, including enzymes and receptors involved in inflammatory and infectious diseases.

The boronic acid functionality has been extensively studied for its role in targeted drug delivery systems. Boron neutron capture therapy (BNCT) is an emerging area of cancer treatment that leverages the selective accumulation of boron-containing compounds in tumor tissues. The stability and reactivity of boronic acids make them ideal candidates for such applications. In this regard, 2-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]thiazole could serve as a valuable building block for designing new BNCT agents.

Furthermore, the compound's structural complexity suggests potential applications in materials science and nanotechnology. The ability to functionalize both the pyrazole and thiazole rings with various substituents allows for fine-tuning of physical properties such as solubility and thermal stability. These characteristics make the compound suitable for use in advanced materials design and nanocarrier systems.

The synthesis of 2-[3-methyl-4-(4,4,5,5-tetramethyl-1，3，2-dioxaborolan - 2 - yl)pyrazol - 1 - yl]thiazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the boronic acid derivative necessitates careful handling to prevent unwanted side reactions. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability.

In conclusion，the multifaceted nature of 2-[3-methyl - 4-(4，4，5，5 - tetramethyl - 1，3，2 - dioxaborolan - 2 - yl)pyrazol - 1 - yl]thiazole makes it a compelling subject of study across multiple disciplines. Its unique structural features offer opportunities for innovation in pharmaceuticals、materials science，and nanotechnology。As research continues to uncover new applications for this compound，its significance is likely to grow further，solidifying its place as a key player in modern chemical research。